Cas no 959578-02-0 (4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester)

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester structure
959578-02-0 structure
Product Name:4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester
CAS No:959578-02-0
MF:C10H8N2O2S
MW:220.247720718384
CID:6797733
PubChem ID:2747710
Update Time:2024-09-13

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-pyridin-3-yl-1,3-thiazole-4-carboxylate
    • SY359320
    • 959578-02-0
    • DTXSID801256414
    • DB-430681
    • Methyl 2-(3-Pyridyl)thiazole-4-carboxylate
    • SCHEMBL12571448
    • 4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester
    • Methyl 2-(3-pyridinyl)-4-thiazolecarboxylate
    • Inchi: 1S/C10H8N2O2S/c1-14-10(13)8-6-15-9(12-8)7-3-2-4-11-5-7/h2-6H,1H3
    • InChI Key: JPLBTJAWEGTCAW-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)N=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 220.03064868g/mol
  • Monoisotopic Mass: 220.03064868g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 80.3Ų

4-Thiazolecarboxylic acid, 2-(3-pyridinyl)-, methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB573248-1g
5-Methyl-2-pyridin-3-yl-thiazole-4-carboxylic acid methyl ester, 95%; .
959578-02-0 95%
1g
€850.90 2025-04-14
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY359320-1g
Methyl 2-(3-Pyridyl)thiazole-4-carboxylate
959578-02-0 ≥95%
1g
¥5908.00 2025-04-11

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